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Compound of Interest

Compound Name:
2-Dicyclohexylphosphino-2',6'-

dimethoxybiphenyl

Cat. No.: B057463 Get Quote

CAS Number: 657408-07-6

Abstract
This technical guide provides a comprehensive overview of 2-Dicyclohexylphosphino-2',6'-
dimethoxybiphenyl, commonly known as SPhos. SPhos is an air-stable, electron-rich, and

sterically hindered monophosphine ligand renowned for its efficacy in palladium-catalyzed

cross-coupling reactions.[1][2] Developed by the Buchwald group, this ligand has become an

indispensable tool in modern organic synthesis, particularly for challenging transformations

involving the formation of carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-oxygen (C-

O) bonds.[1] Its unique structural features enable high catalytic activity and broad substrate

scope, especially in Suzuki-Miyaura and Buchwald-Hartwig amination reactions.[1] This

document is intended for researchers, scientists, and professionals in the field of drug

development and fine chemical synthesis, offering detailed information on physical and

chemical properties, applications, reaction mechanisms, experimental protocols, and safety.

Introduction
Palladium-catalyzed cross-coupling reactions are fundamental transformations in synthetic

chemistry, enabling the construction of complex molecular architectures. The efficacy of these

reactions is critically dependent on the nature of the ligand coordinated to the palladium center.

SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) is a prominent member of the

Buchwald family of biarylphosphine ligands. Its structure, featuring a bulky
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dicyclohexylphosphino group and two electron-donating methoxy groups on the biphenyl

backbone, imparts exceptional catalytic activity.[1] These features are crucial for promoting the

key steps of the catalytic cycle—oxidative addition and reductive elimination—and for

stabilizing the active palladium(0) species.[1][3] SPhos has proven particularly effective in

reactions involving unactivated aryl chlorides and sterically demanding substrates, where

traditional phosphine ligands often fail.[1]

Physicochemical Properties
SPhos is a white to off-white crystalline solid that is notable for its stability in air, which

simplifies handling and storage.[2][4] A summary of its key physical and chemical properties is

presented in the table below.

Property Value Reference(s)

CAS Number 657408-07-6 [2][5]

Molecular Formula C₂₆H₃₅O₂P [5][6][7]

Molecular Weight 410.53 g/mol [2][5]

Appearance
White to almost white

powder/crystal
[4][8]

Melting Point 163 - 167 °C [2][8]

Solubility Soluble in organic solvents [2]

Purity >98.0% (HPLC)

Synonyms

SPhos, Dicyclohexyl(2',6'-

dimethoxy-[1,1'-biphenyl]-2-

yl)phosphine

[5]

Synthesis
An experimentally convenient one-pot protocol for the synthesis of SPhos has been developed

starting from 1,3-dimethoxybenzene, contributing to its widespread availability and use.[3] The

general synthetic relationship is outlined below.
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Caption: Logical flow for the one-pot synthesis of SPhos.

Mechanism of Action in Catalysis
The remarkable performance of SPhos in palladium-catalyzed cross-coupling reactions stems

from its unique combination of steric bulk and electron-donating properties.[3] These

characteristics are instrumental in facilitating the three primary steps of the catalytic cycle:

oxidative addition, transmetalation, and reductive elimination.

Steric Bulk: The large dicyclohexylphosphino group promotes the formation of monoligated

palladium(0) species (L-Pd(0)), which are highly reactive and are believed to be the active

catalysts.[3]

Electron-Rich Nature: The electron-donating dicyclohexylphosphino and dimethoxy

substituents increase the electron density on the palladium center. This enhances the rate of

oxidative addition of aryl halides to the Pd(0) complex and facilitates the final reductive

elimination step to release the product.[1][3]

Stabilization: The biphenyl backbone of SPhos helps to stabilize the Pd(0) intermediates,

preventing catalyst decomposition and leading to higher turnover numbers and catalyst

longevity.[1][3]

The generalized catalytic cycle for a Suzuki-Miyaura coupling reaction facilitated by a

palladium-SPhos complex is depicted below.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Applications and Scope
SPhos is a versatile ligand applicable to a wide range of cross-coupling reactions,

demonstrating high yields and excellent functional group tolerance.

Suzuki-Miyaura Coupling
SPhos is highly effective for the Suzuki-Miyaura coupling of aryl and heteroaryl chlorides with

boronic acids and esters.[3] It enables the synthesis of sterically hindered biaryls and

heterobiaryls, which are common motifs in pharmaceuticals and organic materials.[1] Catalyst

loadings can be very low, sometimes as low as 5x10⁻⁴ mol% Pd.[3]

Buchwald-Hartwig Amination
SPhos is also a premier ligand for the palladium-catalyzed formation of C-N bonds. It facilitates

the coupling of a broad range of amines with aryl and heteroaryl halides, including challenging

substrates.[1][9]

Other Reactions
The utility of SPhos extends to other transformations, including:

α-arylation of enolates.[1]

Coupling reactions involving aryl tosylates.[1]

Borylation of aryl chlorides.[3]

Synthesis of complex heterocyclic systems.[1]

Experimental Protocols
The following section provides a representative experimental protocol for a Suzuki-Miyaura

cross-coupling reaction using SPhos.

General Workflow for a Palladium-Catalyzed Cross-
Coupling Reaction
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The diagram below illustrates a typical experimental workflow from reaction setup to product

isolation.

Reaction Setup

Reaction

Workup & Purification

1. Combine aryl halide,
boronic acid/ester,
and base in a flask.

2. Add solvent(s)
(e.g., Toluene/Ethanol/Water).

3. Degas the mixture.

4. Add Pd source and SPhos ligand
under inert atmosphere.

5. Heat the reaction mixture
(e.g., reflux) and monitor
by TLC or GC/LC-MS.

6. Cool to room temperature
and quench with water.

7. Extract with an organic solvent.

8. Dry, filter, and concentrate
the organic phase.

9. Purify the crude product
(e.g., column chromatography).
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Detailed Protocol: Suzuki-Miyaura Coupling of 4'-
Chloroacetophenone
This protocol is adapted from a literature procedure.

Reagents and Materials:

4'-Chloroacetophenone

1-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester

Palladium source: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) or Palladium(II)

acetate (Pd(OAc)₂)[10]

Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

Base: Potassium phosphate (K₃PO₄)

Solvents: Toluene, Ethanol, Water (degassed)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a reaction vessel, add 4'-Chloroacetophenone (1.0 eq), 1-Boc-1,2,3,6-tetrahydropyridine-

4-boronic acid pinacol ester (1.1 eq), and K₃PO₄ (3.0 eq).

Add the degassed solvent mixture of toluene, ethanol, and water.

Under an inert atmosphere, add SPhos (e.g., 4 mol%) and the palladium source (e.g., 1.5

mol% Pd₂(dba)₃).

Heat the reaction mixture to reflux and monitor the reaction progress.

Upon completion, cool the reaction to room temperature.
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Quench the reaction with the addition of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the resulting crude product by flash column chromatography to yield the desired biaryl

product.

Safety and Handling
While some safety data sheets indicate that SPhos does not meet the criteria for hazardous

classification, others suggest potential hazards.[5][6][11] It is prudent to handle the compound

with appropriate care in a laboratory setting.

Safety Precautions:

Personal Protective Equipment (PPE): Wear safety glasses or goggles, chemical-resistant

gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a fume hood.

Fire Safety: SPhos is combustible. Keep away from heat, sparks, and open flames.[6]

Storage: Store in a cool, dry place in a tightly sealed container.[8]

Toxicological Information Summary:
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Hazard Type Classification Reference(s)

Acute Toxicity
May be harmful if swallowed or

in contact with skin.
[5]

Skin Corrosion/Irritation May cause skin irritation. [5]

Eye Damage/Irritation
May cause serious eye

irritation.
[5]

Sensitization
May cause an allergic skin

reaction.
[5]

Note: Classifications can vary between suppliers. Always consult the specific Safety Data

Sheet (SDS) provided by the manufacturer before use.

Conclusion
2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) is a highly versatile and robust

ligand that has significantly advanced the field of palladium-catalyzed cross-coupling. Its

unique structural attributes confer high reactivity, broad substrate compatibility, and operational

simplicity, making it a ligand of choice for constructing complex organic molecules. This guide

provides essential technical information to aid researchers and chemists in leveraging the full

potential of SPhos in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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